N,N'-Ethylenebis(3-amino-1-phenyl-but-2-en-1-one)

• CAS RN: 16087-30-2
• Molecular Formula: C13H10ClNO
• Molecular Weight: 348.4 g/mol
• IUPAC Name: 3-[2-[(4-oxo-4-phenylbutan-2-ylidene)amino]ethylimino]-1-phenylbutan-1-one
• InChI: InChI=1S/C22H24N2O2/c1-17(15-21(25)19-9-5-3-6-10-19)23-13-14-24-18(2)16-22(26)20-11-7-4-8-12-20/h3-12H,13-16H2,1-2H3
• InChI Key: CODOLTFDVSRVJU-UHFFFAOYSA-N
• SMILES: CC(=NCCN=C(C)CC(=O)C1=CC=CC=C1)CC(=O)C2=CC=CC=C2
• synonyms: N,N'-Bis(4-oxo-4-phenylbutylidene)-1,2-ethanediamine

Description

N,N'-Ethylenebis(3-amino-1-phenyl-but-2-en-1-one), also known as EAB, is a chemical compound that has been used in scientific research for various purposes. EAB belongs to the class of chelating agents, which are compounds that can bind to metal ions and form stable complexes.

Scientific Research Applications

N,N'-Ethylenebis(3-amino-1-phenyl-but-2-en-1-one) has been used in scientific research for various purposes. One of its main applications is as a chelating agent for metal ions such as copper, iron, and zinc. N,N'-Ethylenebis(3-amino-1-phenyl-but-2-en-1-one) can form stable complexes with these metal ions, which can be used for analytical purposes such as metal ion detection and quantification.
N,N'-Ethylenebis(3-amino-1-phenyl-but-2-en-1-one) has also been used in biological research as a fluorescent probe for metal ions. The complex formed between N,N'-Ethylenebis(3-amino-1-phenyl-but-2-en-1-one) and metal ions can emit fluorescence, which can be used for imaging and detection of metal ions in biological systems.

Mechanism of Action

The mechanism of action of N,N'-Ethylenebis(3-amino-1-phenyl-but-2-en-1-one) as a chelating agent is based on its ability to form stable complexes with metal ions. N,N'-Ethylenebis(3-amino-1-phenyl-but-2-en-1-one) contains two ligand groups that can bind to metal ions, forming a chelate complex. The stability of the complex depends on the nature of the metal ion and the ligand groups.
Biochemical and Physiological Effects:
N,N'-Ethylenebis(3-amino-1-phenyl-but-2-en-1-one) has been shown to have low toxicity in vitro and in vivo. In biological systems, N,N'-Ethylenebis(3-amino-1-phenyl-but-2-en-1-one) can chelate metal ions and affect their availability and distribution. This can have various biochemical and physiological effects, such as regulating metal ion homeostasis, reducing oxidative stress, and modulating enzymatic activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N,N'-Ethylenebis(3-amino-1-phenyl-but-2-en-1-one) in lab experiments is its ability to selectively chelate metal ions. This can be useful for studying metal ion-dependent processes such as enzymatic activity and signaling pathways. N,N'-Ethylenebis(3-amino-1-phenyl-but-2-en-1-one) is also relatively easy to synthesize and has low toxicity.
One limitation of using N,N'-Ethylenebis(3-amino-1-phenyl-but-2-en-1-one) is its selectivity for certain metal ions. N,N'-Ethylenebis(3-amino-1-phenyl-but-2-en-1-one) may not be suitable for chelating all metal ions, which can limit its applications in some experiments. Additionally, the stability of the N,N'-Ethylenebis(3-amino-1-phenyl-but-2-en-1-one)-metal ion complex can be affected by various factors such as pH and temperature, which can affect the reliability of the results.

Future Directions

There are several future directions for research on N,N'-Ethylenebis(3-amino-1-phenyl-but-2-en-1-one). One direction is to explore its applications in biological systems, such as its potential as a therapeutic agent for metal ion-related diseases. Another direction is to develop new chelating agents based on the structure of N,N'-Ethylenebis(3-amino-1-phenyl-but-2-en-1-one), with improved selectivity and stability for metal ions. Additionally, further studies are needed to understand the mechanism of action of N,N'-Ethylenebis(3-amino-1-phenyl-but-2-en-1-one) and its effects on biological systems.

Synthesis Methods

N,N'-Ethylenebis(3-amino-1-phenyl-but-2-en-1-one) can be synthesized by reacting 3-amino-1-phenyl-but-2-en-1-one with ethylenediamine in the presence of a catalyst such as p-toluenesulfonic acid. The reaction yields N,N'-Ethylenebis(3-amino-1-phenyl-but-2-en-1-one) as a yellow crystalline solid.